Cas no 372941-48-5 (1-(4-Fluorophenyl)-1,3-dihydro-3-oxo-5-isobenzofurancarbonitrile)

• Product Name: 1-(4-Fluorophenyl)-1,3-dihydro-3-oxo-5-isobenzofurancarbonitrile
• CAS No: 372941-48-5
• MF: C₁₅H₈FNO₂
• MW: 253.227927207947
• CID: 297899
• PubChem ID: 18761817
• Update Time: 2025-04-19

1-(4-Fluorophenyl)-1,3-dihydro-3-oxo-5-isobenzofurancarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonitrile,1-(4-fluorophenyl)-1,3-dihydro-3-oxo-
• 1-(4-Fluorophenyl)-1,3-dihydro-3-oxo-5-isobenzofurancarbonitrile
• 1-(4-fluorophenyl)-3-oxo-1H-2-benzofuran-5-carbonitrile
• AKOS027321252
• 1-(4-fluorophenyl)-1,3-dihydro-3-oxo-5-isobenzo[b]furancarbonitrile
• SCHEMBL4620793
• DTXSID90596048
• 372941-48-5
• 1-(4-Fluorophenyl)-3-oxo-1,3-dihydroisobenzofuran-5-carbonitrile
• FT-0668689
• VVXGNGGTQDOLGK-UHFFFAOYSA-N
• 1-(4-Fluoro-phenyl)-3-oxo-1,3-dihydro-isobenzofuran-5-carbonitrile
• 1-(4-Fluorophenyl)-3-oxo-1,3-dihydro-2-benzofuran-5-carbonitrile

• Inchi： 1S/C15H8FNO2/c16-11-4-2-10(3-5-11)14-12-6-1-9(8-17)7-13(12)15(18)19-14/h1-7,14H
• InChI Key： VVXGNGGTQDOLGK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC(C#N)=CC=2C(=O)O1

Computed Properties

• Exact Mass: 253.05400
• Monoisotopic Mass: 253.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.39
• Melting Point: 173-175?C
• Boiling Point: 433.919°C at 760 mmHg
• Flash Point: 216.227°C
• Refractive Index: 1.634
• PSA: 50.09000
• LogP: 2.95718